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Compound of Interest

Compound Name: Quinol sulfate

Cat. No.: B100455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the two primary metabolic pathways of

quinol (hydroquinone): sulfation and glucuronidation. Understanding the metabolic fate of

quinol is crucial for assessing its toxicological profile and pharmacokinetic properties. This

document summarizes key quantitative data, details relevant experimental methodologies, and

visualizes the metabolic processes.

Metabolic Overview
Quinol undergoes extensive phase II metabolism, primarily through conjugation with sulfate

and glucuronic acid. These reactions are catalyzed by sulfotransferases (SULTs) and UDP-

glucuronosyltransferases (UGTs), respectively. The resulting conjugates, quinol sulfate and

quinol glucuronide, are more water-soluble than the parent compound, facilitating their

excretion from the body. In vivo studies in rats have demonstrated that glucuronidation is the

predominant metabolic pathway, followed by sulfation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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